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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403 Get Quote

An In-Depth Technical Guide to Erythrocentauric Acid

This technical guide provides a comprehensive overview of the chemical properties and

biological activities of Erythrocentauric acid, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Erythrocentauric acid is a natural compound belonging to the coumarin family.[1] Its

fundamental chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C10H8O4 [1][2][3]

Molecular Weight 192.17 g/mol [1][2][3]

IUPAC Name

1-oxo-3,4-

dihydroisochromene-5-

carboxylic acid

[1][2]

CAS Number 90921-13-4 [1]

Appearance Powder [1]

Purity >95% [1]

Density 1.4±0.1 g/cm³ [1]

SMILES
C1COC(=O)C2=C1C(=CC=C2

)C(=O)O
[1][2]

InChI

InChI=1S/C10H8O4/c11-

9(12)7-2-1-3-8-6(7)4-5-14-

10(8)13/h1-3H,4-5H2,

(H,11,12)

[1][2]

Biological Activity
Erythrocentauric acid has been isolated from the roots of Gentiana macrophylla.[1][3] Limited

studies have investigated its biological effects.

Cytotoxicity
In one study, the cytotoxic effect of Erythrocentauric acid was evaluated against human

HepG2 (2.2.15) cells. The compound exhibited a CC50 (half-maximal cytotoxic concentration)

of > 4.54 mM after 72 hours of exposure, as determined by an MTT assay.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of Erythrocentauric
acid are not extensively documented in publicly available literature. However, a general
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methodology for its isolation and identification has been described.

Isolation and Identification of Erythrocentauric Acid
Erythrocentauric acid can be isolated from the chloroform fraction of the root of Gentiana

macrophylla.[1] The general workflow for its isolation and identification involves the following

steps:

Isolation and Identification Workflow

Root of Gentiana macrophylla

Extraction with Chloroform

Column Chromatography

Purification of Principles

Spectral Data Analysis
(UV, IR, MS, 1H-NMR, 13C-NMR)

Structure Elucidation and Identification

Click to download full resolution via product page

Isolation and Identification Workflow
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The process begins with the extraction from the plant material, followed by separation and

purification using various column chromatographic techniques.[1] The structure of the isolated

compound is then elucidated based on spectral data analysis (UV, IR, MS, 1H-NMR, 13C-

NMR) and by comparison with standard substances.[1]

Signaling Pathways
Information regarding the specific signaling pathways modulated by Erythrocentauric acid is

not available in the current scientific literature. Further research is required to elucidate its

mechanism of action at the molecular level.

Conclusion
Erythrocentauric acid is a natural coumarin with defined chemical and physical properties.

While its biological activity is not extensively studied, it has shown limited cytotoxicity in a

cancer cell line. The lack of detailed experimental protocols and mechanistic studies highlights

the need for further investigation to understand its full therapeutic potential. The provided

workflow for its isolation and identification can serve as a basis for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. Erythrocentauric acid | C10H8O4 | CID 118726453 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Molecular weight and formula of Erythrocentauric acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564403#molecular-weight-and-formula-of-
erythrocentauric-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.bocsci.com/product/erythrocentauric-acid-cas-90921-13-4-477581.html
https://www.bocsci.com/product/erythrocentauric-acid-cas-90921-13-4-477581.html
https://www.benchchem.com/product/b564403?utm_src=pdf-body
https://www.benchchem.com/product/b564403?utm_src=pdf-body
https://www.benchchem.com/product/b564403?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/erythrocentauric-acid-cas-90921-13-4-477581.html
https://pubchem.ncbi.nlm.nih.gov/compound/Erythrocentauric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Erythrocentauric-acid
https://www.medchemexpress.com/erythrocentauric-acid.html
https://www.benchchem.com/product/b564403#molecular-weight-and-formula-of-erythrocentauric-acid
https://www.benchchem.com/product/b564403#molecular-weight-and-formula-of-erythrocentauric-acid
https://www.benchchem.com/product/b564403#molecular-weight-and-formula-of-erythrocentauric-acid
https://www.benchchem.com/product/b564403#molecular-weight-and-formula-of-erythrocentauric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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